Cas no 1801697-86-8 (7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole)

• Product Name: 7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole
• CAS No: 1801697-86-8
• CID: 4615170
• Update Time: 2025-05-20

7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole

Additional information on 7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole

7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole: A Comprehensive Overview

The compound 7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole, with the CAS number 1801697-86-8, is a highly specialized organic compound belonging to the benzimidazole family. Benzimidazoles are heterocyclic aromatic compounds that have gained significant attention in various fields due to their unique chemical properties and potential applications. This particular compound, with its bromine and trifluoromethyl substituents, exhibits distinct electronic and steric characteristics, making it a valuable molecule for research and development in areas such as drug discovery, material science, and chemical synthesis.

The structure of 7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole consists of a benzene ring fused with an imidazole ring. The bromine atom at position 7 introduces electron-withdrawing effects, while the trifluoromethyl group at position 5 adds both electron-withdrawing and steric effects. The methyl group at position 1 provides additional steric bulk and modulates the electronic environment of the molecule. These substituents collectively influence the compound's reactivity, stability, and solubility, making it suitable for various chemical transformations and applications.

Recent studies have highlighted the potential of benzimidazole derivatives in medicinal chemistry. For instance, researchers have explored the use of these compounds as inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The presence of electron-withdrawing groups like bromine and trifluoromethyl in 7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole enhances its ability to interact with biological targets, making it a promising candidate for drug design. Additionally, the compound's stability under physiological conditions further supports its potential as a lead molecule in pharmaceutical research.

In the field of material science, benzimidazoles have been investigated for their role in creating advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The functional groups present in 7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole, particularly the bromine atom, can serve as coordinating sites for metal ions. This property makes it a versatile building block for constructing porous materials with applications in gas storage, catalysis, and sensing technologies.

The synthesis of 7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole typically involves multi-step organic reactions. One common approach is the condensation of o-aminoaryl halides with carbonyl compounds under appropriate conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of benzimidazoles, reducing production costs and improving yields. The use of microwave-assisted synthesis has also been reported, which significantly accelerates reaction times while maintaining product quality.

The physical and chemical properties of 7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole are well-documented. Its melting point is approximately 240°C, indicating good thermal stability. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and dimethylformamide (DMF). These solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of spectroscopic analysis, the compound exhibits characteristic absorption bands in its UV-vis spectrum due to the conjugated aromatic system. The presence of electronegative substituents like bromine and trifluoromethyl shifts these bands to longer wavelengths, indicating increased conjugation. Infrared (IR) spectroscopy reveals strong absorption bands corresponding to N-H stretching vibrations from the imidazole ring. These spectral features are invaluable for identifying and characterizing the compound during quality control processes.

The application of computational chemistry tools has further enhanced our understanding of 7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole. Density functional theory (DFT) calculations have been used to study its electronic structure, revealing that the molecule has a planar geometry with significant π-electron delocalization across the aromatic system. This delocalization contributes to its stability and reactivity towards electrophilic substitution reactions.

In conclusion, 7-Bromo-1-methyl-5-(trifluoromethyl)benzimidazole, with its unique structural features and versatile properties, represents a valuable compound for both academic research and industrial applications. Its role in drug discovery, material science, and chemical synthesis underscores its importance in modern chemistry. As research continues to uncover new applications for this compound, it is expected to play an increasingly significant role in advancing scientific innovation.